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Compound of Interest

Compound Name: Calteridol calcium

Cat. No.: B3046292 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Calteridol calcium is a chemical compound utilized in various research applications, including

as a calcium salt in biological studies.[1] Proper preparation of stock solutions is critical to

ensure experimental accuracy and reproducibility. These application notes provide detailed

protocols for the preparation, storage, and handling of Calteridol calcium stock solutions for

use in research settings. Calteridol calcium is characterized by its high aqueous solubility,

which is a key factor in its formulation.[2]

Chemical Properties and Data Presentation
A summary of the key chemical properties of Calteridol calcium is provided in the table below.

This information is essential for accurate calculations and preparation of stock solutions.
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Property Value Reference

Chemical Name

calcium 2,2',2''-(10-(2-

hydroxypropyl)-1,4,7,10-

tetraazacyclododecane-1,4,7-

triyl)triacetate

[3]

Synonyms
Calteridol calcium; SQ33,248;

SQ-33,248
[3]

Molecular Formula C34H58Ca3N8O14 [4]

Molecular Weight 923.11 g/mol [3]

CAS Number
121915-83-1 (for the calcium

salt)
[3]

Appearance Solid powder [3]

Solubility
Soluble in DMSO. Freely

soluble in water and methanol.
[2][3]

Aqueous Solubility ≥500 mg/mL [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Calteridol Calcium
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Calteridol calcium in

dimethyl sulfoxide (DMSO).

Materials:

Calteridol calcium powder (MW: 923.11 g/mol )[3]

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Pipettors and sterile tips

Vortex mixer

Procedure:

Calculate the required mass of Calteridol calcium. For a 10 mM stock solution, the

following calculation can be used:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass = 0.010 mol/L x 0.001 L x 923.11 g/mol = 0.00923 g = 9.23 mg

Weigh the Calteridol calcium. Using a calibrated analytical balance, carefully weigh out

9.23 mg of Calteridol calcium powder and place it in a sterile microcentrifuge tube.

Add DMSO. Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Calteridol calcium powder.

Dissolve the compound. Vortex the tube until the Calteridol calcium is completely

dissolved.[3] If necessary, gentle warming or sonication can be used to aid dissolution.[5]

Store the stock solution. Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.[5] Store the aliquots at -20°C for long-term storage (months to years) or

at 4°C for short-term storage (days to weeks).[3]

Protocol 2: Preparation of a High-Concentration
Aqueous Stock Solution
Given its high aqueous solubility, Calteridol calcium can also be prepared in an aqueous

solution.

Materials:

Calteridol calcium powder (MW: 923.11 g/mol )[3]
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Nuclease-free water

Sterile conical tubes or vials

Calibrated analytical balance

Pipettors and sterile tips

Vortex mixer

Procedure:

Determine the desired concentration. Calteridol calcium has an aqueous solubility of ≥500

mg/mL.[2]

Weigh the Calteridol calcium. Weigh the desired amount of Calteridol calcium powder and

place it in a sterile conical tube.

Add nuclease-free water. Add the appropriate volume of nuclease-free water to achieve the

desired concentration.

Dissolve the compound. Vortex the tube until the powder is fully dissolved.

Sterile filter (optional). For cell culture applications, it is recommended to sterile filter the

aqueous stock solution through a 0.22 µm filter.

Store the stock solution. Store the aqueous stock solution at 4°C for several weeks. For

longer-term storage, aliquoting and freezing at -20°C is recommended.

Table of Solvent Volumes for Stock Solution Preparation:
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Desired Concentration Mass of Calteridol Calcium Volume of Solvent

For 1 mg

1 mM 1 mg 1.08 mL

5 mM 1 mg 0.22 mL

10 mM 1 mg 0.11 mL

For 5 mg

1 mM 5 mg 5.42 mL

5 mM 5 mg 1.08 mL

10 mM 5 mg 0.54 mL

For 10 mg

1 mM 10 mg 10.83 mL

5 mM 10 mg 2.17 mL

10 mM 10 mg 1.08 mL

This table is based on a molecular weight of 923.11 g/mol .[3]

Mandatory Visualizations
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Experimental Workflow: Cell-Based Calcium Assay

Prepare Calteridol Calcium Stock Solution
(e.g., 10 mM in DMSO)

Seed cells in a microplate and culture overnight

Load cells with a calcium indicator dye
(e.g., Fluo-4 AM)

Wash cells to remove excess dye

Add working solution of Calteridol Calcium to cells

Measure fluorescence intensity over time

Analyze data to determine changes in intracellular calcium

Click to download full resolution via product page

Caption: Workflow for a cell-based calcium assay using Calteridol calcium.
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Hypothetical Signaling Pathway of a Calcium Channel Modulator

Calteridol Calcium
(Calcium Channel Modulator)

Calcium Channel
(e.g., L-type)

Modulates

Increased Intracellular
[Ca2+]

Leads to

Calmodulin Activation

Downstream Signaling Cascades
(e.g., Kinase Activation)

Cellular Response
(e.g., Gene Expression, Contraction)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3046292?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s582856
https://www.benchchem.com/product/b3046292
https://www.medkoo.com/products/41101
https://www.pharmacompass.com/chemistry-chemical-name/calteridol-calcium
https://www.pharmacompass.com/chemistry-chemical-name/calteridol-calcium
https://www.medchemexpress.com/3,5-Pyridinedicarboxylic_acid,_4-_2,3-dichlorophenyl_-1,4-dihydro-2,6-dimethyl-,_methyl_3-_3-oxo-1,2-benzisothiazol-2_3H_-yl_propyl_ester,_S,S-dioxide.html
https://www.benchchem.com/product/b3046292#how-to-prepare-calteridol-calcium-stock-solutions
https://www.benchchem.com/product/b3046292#how-to-prepare-calteridol-calcium-stock-solutions
https://www.benchchem.com/product/b3046292#how-to-prepare-calteridol-calcium-stock-solutions
https://www.benchchem.com/product/b3046292#how-to-prepare-calteridol-calcium-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3046292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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